Cas no 286836-01-9 (7-Bromo-4-methoxybenzofuran)

• Product Name: 7-Bromo-4-methoxybenzofuran
• CAS No: 286836-01-9
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• MDL: MFCD09056785
• CID: 2663508
• PubChem ID: 22144775
• Update Time: 2025-05-22

7-Bromo-4-methoxybenzofuran Chemical and Physical Properties

Names and Identifiers

• 7-bromo-4-methoxy-1-benzofuran
• 7-BROMO-4-METHOXYBENZOFURAN
• 7-Bromo-4-methoxy-benzofuran
• Benzofuran, 7-bromo-4-methoxy-
• FJVOAENFWKIPLC-UHFFFAOYSA-N
• MB06982
• CS-0239383
• SCHEMBL2120997
• 286836-01-9
• EN300-211492
• G72946
• AKOS034099542
• Z1269186244
• DTXSID10622878
• DB-170271
• 7-Bromo-4-methoxybenzofuran

• MDL： MFCD09056785
• Inchi： 1S/C9H7BrO2/c1-11-8-3-2-7(10)9-6(8)4-5-12-9/h2-5H,1H3
• InChI Key： FJVOAENFWKIPLC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=COC=21)OC

Computed Properties

• Exact Mass: 225.96294g/mol
• Monoisotopic Mass: 225.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.4
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-Bromo-4-methoxybenzofuran

7-Bromo-4-Methoxybenzofuran: A Comprehensive Overview

7-Bromo-4-methoxybenzofuran, also known by its CAS number 286836-01-9, is a highly specialized organic compound belonging to the benzofuran family. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. In recent years, advancements in synthetic methodologies and computational modeling have further elucidated its chemical behavior and functional versatility.

The structure of 7-bromo-4-methoxybenzofuran comprises a benzene ring fused with a furan moiety, with substituents at the 4 and 7 positions. The methoxy group (-OCH₃) at position 4 imparts electron-donating properties, while the bromine atom at position 7 introduces electrophilic characteristics. This combination makes the compound highly reactive in various chemical transformations, particularly in electrophilic aromatic substitution and nucleophilic aromatic substitution reactions. Recent studies have demonstrated its utility as an intermediate in the synthesis of complex heterocyclic compounds, which are of great interest in drug discovery.

One of the most notable applications of 7-bromo-4-methoxybenzofuran is in the field of medicinal chemistry. Researchers have exploited its reactivity to develop bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. For instance, a study published in the Nature Communications journal highlighted its role as a precursor in the synthesis of novel kinase inhibitors, which exhibit potent anti-cancer activity. The compound's ability to undergo multiple substitution reactions without compromising its structural integrity makes it an invaluable building block in drug design.

In addition to its medicinal applications, 7-bromo-4-methoxybenzofuran has found relevance in materials science. Its aromaticity and heteroatom content make it a promising candidate for use in organic electronics. Recent investigations have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's electronic properties, such as high electron mobility and strong fluorescence emission, are advantageous for these applications. Furthermore, its stability under thermal and photochemical conditions enhances its suitability for device integration.

The synthesis of 7-bromo-4-methoxybenzofuran has been optimized through various routes, with microwave-assisted synthesis emerging as a green and efficient method. This approach not only reduces reaction time but also minimizes the use of hazardous solvents, aligning with current sustainability goals in chemical research. Recent advancements have also focused on enantioselective syntheses to produce chiral derivatives, which are valuable for asymmetric catalysis and enantioselective drug design.

In terms of spectroscopic characterization, 7-bromo-4-methoxybenzofuran exhibits distinct UV-vis absorption bands due to its conjugated π-system. These spectral features are exploited for analytical purposes, such as quantification in complex matrices. Moreover, nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into its molecular structure and dynamic behavior. The compound's high solubility in organic solvents facilitates its use in solution-based studies.

The environmental impact of 7-bromo-4-methoxybenzofuran has also been a topic of interest. Studies on its biodegradation pathways reveal that it undergoes rapid microbial transformation under aerobic conditions, minimizing its persistence in aquatic environments. This characteristic is crucial for assessing its eco-toxicological profile and ensuring safe handling during industrial processes.

In conclusion, 7-bromo-4-methoxybenzofuran, with CAS number 286836-01-9, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and functionalization techniques, continue to expand its utility in both academic research and industrial settings. As research progresses, this compound is expected to play an even more pivotal role in driving innovation across various scientific domains.